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Introduction
Trichloroethylene (TCE) is a volatile, colorless liquid historically favored for its efficacy as a

solvent in metal degreasing operations.[1][2] Its high solvency power against a wide range of

organic materials, including oils, greases, waxes, and tars, coupled with its non-flammable

nature, made it a staple in industries such as aerospace, automotive, and electronics.[3][4] In a

research setting, the preparation of meticulously clean metal surfaces is a critical prerequisite

for a vast array of experiments, including corrosion studies, surface functionalization, medical

implant development, and high-vacuum applications. Trichloroethylene has been a solvent of

choice for achieving the requisite level of cleanliness for such sensitive applications.

However, the use of TCE is now heavily regulated and largely phased out in many regions due

to its significant health and environmental risks.[5] It is classified as a human carcinogen by the

International Agency for Research on Cancer (IARC), the U.S. Environmental Protection

Agency (EPA), and the National Toxicology Program (NTP).[5] Chronic exposure is linked to an

increased risk of kidney cancer, with evidence also suggesting associations with non-Hodgkin

lymphoma and liver cancer.[5] Acute exposure can lead to central nervous system depression,

with symptoms including headache, dizziness, and confusion.[6]

Given these health concerns, the use of trichloroethylene in a research laboratory demands

stringent safety protocols and a thorough understanding of its properties and hazards. These
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application notes provide researchers with detailed protocols for the use of TCE in metal

degreasing, quantitative data on its properties and exposure limits, and an overview of the

toxicological pathways associated with its use.

Data Presentation
Physical and Chemical Properties of Trichloroethylene

Property Value Reference

Chemical Formula C₂HCl₃ [3]

Molar Mass 131.39 g/mol [3]

Appearance Colorless liquid [3]

Odor Sweet, chloroform-like [3]

Boiling Point 87.2 °C (189.0 °F) [3]

Specific Gravity (25/25°C) 1.450 to 1.460 [7]

Vapor Pressure (20°C) 57.8 mm Hg [3]

Kauri-Butanol (KB) Value ~130 [3]

Flash Point None [3]

Occupational Exposure Limits for Trichloroethylene
Organization TWA (8-hour)

STEL (15-
minute)

Ceiling Limit Reference

OSHA (PEL) 100 ppm -
200 ppm (5 min

max in 2 hr)
[6]

NIOSH (REL) 25 ppm -
2 ppm

(anesthetic use)
[6]

ACGIH (TLV) 10 ppm 25 ppm -
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Protocol 1: Laboratory-Scale Cold Degreasing of Metal
Coupons
This protocol is designed for cleaning small metal specimens (coupons) for research

applications such as corrosion testing or surface analysis.

Materials:

Trichloroethylene (reagent grade)

Metal coupons (e.g., steel, aluminum, titanium)

Glass beakers

Tweezers

Ultrasonic bath

Drying oven

Fume hood

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves (Viton® or

equivalent), chemical splash goggles, face shield, and a lab coat. A respirator with organic

vapor cartridges may be required based on the risk assessment.

Procedure:

Preparation: All procedures must be performed within a certified chemical fume hood.

Ensure all necessary safety equipment is readily accessible.

Initial Cleaning: Using tweezers, handle the metal coupons to avoid further contamination. If

the coupons have gross contaminants, pre-clean them by wiping with a lint-free cloth.

Solvent Immersion: Place the metal coupons in a glass beaker. Add a sufficient volume of

trichloroethylene to completely submerge the coupons.
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Ultrasonication: Place the beaker in an ultrasonic bath. Sonicate for 5-15 minutes. The

ultrasonic agitation enhances the solvent's ability to penetrate small crevices and dislodge

contaminants.

Rinsing: Remove the coupons from the initial solvent bath with clean tweezers and transfer

them to a second beaker containing fresh, clean trichloroethylene. Swirl gently or sonicate

for an additional 2-5 minutes to rinse away any residual dissolved contaminants.

Drying: Remove the coupons from the rinse bath and allow the excess solvent to drain off.

Place the coupons in a drying oven set to a temperature appropriate for the metal type (e.g.,

50-100°C) for 15-30 minutes, or until completely dry. Ensure the oven is in a well-ventilated

area or connected to an exhaust system.

Storage: Once dry, store the cleaned coupons in a desiccator or a sealed, clean container to

prevent re-contamination.

Protocol 2: Laboratory-Scale Vapor Degreasing of Small
Components
Vapor degreasing is a highly effective method for achieving a high level of cleanliness. This

protocol is adapted for a laboratory-scale setup.

Materials:

Laboratory-scale vapor degreasing unit

Trichloroethylene (vapor degreasing grade)

Small metal components

Wire basket or hooks for suspending components

Fume hood or dedicated ventilated enclosure

Appropriate PPE as listed in Protocol 1.

Procedure:
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Setup: Place the vapor degreasing unit in a designated, well-ventilated area, preferably

within a fume hood. Fill the solvent sump with trichloroethylene to the manufacturer's

recommended level. Turn on the heating element and the cooling coils.

Vapor Generation: Allow the TCE to heat to its boiling point (87.2°C), creating a vapor zone

in the upper part of the degreaser.[3] The cooling coils will create a condensation layer,

preventing the vapor from escaping.

Component Placement: Place the metal components in a wire basket or suspend them from

hooks. Ensure the components are arranged to allow for complete vapor contact and

drainage.

Degreasing Cycle: Slowly lower the components into the vapor zone. The hot TCE vapor will

condense on the cooler metal surfaces, dissolving oils and greases. This condensate,

carrying the contaminants, will then drip back into the boiling sump.

Rinse and Dry: Continue this process until the components reach the temperature of the

vapor, at which point condensation will cease. Slowly withdraw the components from the

vapor zone, allowing them to dry completely before removal from the unit.

Shutdown: Turn off the heating element and allow the unit to cool down completely before

covering.

Protocol 3: Verification of Surface Cleanliness by
Solvent Extraction and GC-MS Analysis
This protocol outlines a method to quantify residual organic contaminants on a cleaned metal

surface.

Materials:

Cleaned metal specimen

High-purity solvent for extraction (e.g., hexane or dichloromethane)

Glass vial with a PTFE-lined cap
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Micropipette

Gas Chromatograph-Mass Spectrometer (GC-MS)

Internal standard solution

Procedure:

Solvent Wash: Place the cleaned and dried metal specimen in a clean glass vial. Using a

micropipette, rinse the surface of the specimen with a known, small volume of high-purity

extraction solvent. Ensure the entire surface is washed.

Extraction: Cap the vial and gently agitate or vortex for 1-2 minutes to ensure any residual

contaminants are dissolved in the solvent.

Sample Preparation: Transfer the solvent extract to a clean GC vial. Add a known

concentration of an appropriate internal standard.

GC-MS Analysis: Inject a small volume of the prepared sample into the GC-MS system. The

gas chromatograph will separate the different components of the extract, and the mass

spectrometer will identify and quantify them.

Quantification: Compare the peak areas of any identified contaminants to the peak area of

the internal standard to determine their concentration. The results can be expressed as mass

of contaminant per unit surface area of the metal specimen.
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Caption: Overview of toxicological pathways activated by trichloroethylene exposure.
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2. Degreasing Method
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Caption: Laboratory workflow for metal degreasing with trichloroethylene.
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Caption: Crosstalk between Nrf2 and NF-κB signaling in TCE-induced toxicity.

Conclusion
Trichloroethylene remains a highly effective solvent for metal degreasing in research

applications where pristine surfaces are paramount. However, its significant health risks

necessitate a cautious and well-informed approach. Researchers must adhere to stringent

safety protocols, including the use of appropriate engineering controls and personal protective

equipment, to minimize exposure. The protocols provided in these notes offer a framework for

the safe and effective use of TCE in a laboratory setting. Furthermore, an understanding of the

toxicological pathways associated with TCE exposure underscores the importance of these

safety measures. As regulations on TCE become increasingly stringent, researchers are

encouraged to explore safer alternatives whenever feasible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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